Cas no 899436-04-5 (1,3-dihydroxy-9-methoxycoumestan)

1,3-dihydroxy-9-methoxycoumestan structure
899436-04-5 structure
Product Name:1,3-dihydroxy-9-methoxycoumestan
CAS No:899436-04-5
MF:C16H10O6
MW:298.247004985809
CID:2028278
PubChem ID:11558452
Update Time:2025-04-21

1,3-dihydroxy-9-methoxycoumestan Chemical and Physical Properties

Names and Identifiers

    • 1,3-dihydroxy-9-methoxycoumestan
    • hedysarimcoumestan B
    • hedysarimcoumestane B
    • CS-0204182
    • HY-N9758
    • E80617
    • 899436-04-5
    • Inchi: 1S/C16H10O6/c1-20-8-2-3-9-11(6-8)21-15-13(9)16(19)22-12-5-7(17)4-10(18)14(12)15/h2-6,17-18H,1H3
    • InChI Key: AAKHRTZXSZBLFQ-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2C2C(=O)OC3C=C(C=C(C=3C1=2)O)O)OC

Computed Properties

  • Exact Mass: 298.04773803g/mol
  • Monoisotopic Mass: 298.04773803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 89.1Ų
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